Cas no 1782454-32-3 (Furo[2,3-c]pyridine-3-carbaldehyde)

• Product Name: Furo[2,3-c]pyridine-3-carbaldehyde
• CAS No: 1782454-32-3
• MF: C₈H₅NO₂
• MW: 147.130801916122
• CID: 4727615
• Update Time: 2025-06-20

Furo[2,3-c]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Furo[2,3-c]pyridine-3-carbaldehyde
• FCH2496355
• AX8260254

• Inchi： 1S/C8H5NO2/c10-4-6-5-11-8-3-9-2-1-7(6)8/h1-5H
• InChI Key： BCIQOLSIYCNFJP-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C2C=CN=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Topological Polar Surface Area: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furopyridines Furo[2,3-c]pyridines

Additional information on Furo[2,3-c]pyridine-3-carbaldehyde

Introduction to Furo[2,3-c]pyridine-3-carbaldehyde (CAS No. 1782454-32-3)

Furo[2,3-c]pyridine-3-carbaldehyde is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. With the CAS number 1782454-32-3, this compound represents a promising scaffold for the development of novel therapeutic agents. Its molecular structure combines a furan ring fused with a pyridine ring, terminated with an aldehyde group at the 3-position, making it a versatile intermediate in organic synthesis and drug discovery.

The significance of Furo[2,3-c]pyridine-3-carbaldehyde lies in its potential applications across various therapeutic areas. The presence of both the furan and pyridine moieties provides multiple sites for functionalization, enabling chemists to design derivatives with tailored biological activities. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders.

In the realm of medicinal chemistry, the aldehyde functionality of Furo[2,3-c]pyridine-3-carbaldehyde serves as a reactive handle for further derivatization. This reactivity has been exploited in the development of novel inhibitors and agonists, where the compound serves as a precursor for constructing complex pharmacophores. The furan-pyridine core is particularly interesting because it mimics natural product scaffolds that are known to exhibit potent biological activities.

Recent advancements in synthetic methodologies have further enhanced the utility of Furo[2,3-c]pyridine-3-carbaldehyde. Researchers have developed efficient protocols for its preparation, enabling large-scale synthesis for industrial applications. These methods often involve multi-step reactions that incorporate cross-coupling and oxidation processes, highlighting the compound's versatility as a synthetic intermediate.

The pharmacological potential of derivatives derived from Furo[2,3-c]pyridine-3-carbaldehyde has been explored in several preclinical studies. For instance, researchers have synthesized analogs targeting neurotransmitter receptors and ion channels, demonstrating promising effects in models of pain and cognition disorders. Additionally, derivatives with anti-inflammatory properties have been investigated, suggesting that this scaffold may be valuable in treating chronic inflammatory conditions.

The structural features of Furo[2,3-c]pyridine-3-carbaldehyde also make it an attractive candidate for developing small-molecule probes in chemical biology. Its ability to interact with biological targets while maintaining chemical tractability allows researchers to probe signaling pathways and enzyme mechanisms. Such studies contribute to our understanding of disease pathways and can inform the design of more effective therapeutic strategies.

In conclusion, Furo[2,3-c]pyridine-3-carbaldehyde (CAS No. 1782454-32-3) represents a fascinating compound with broad applications in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable scaffold for designing novel bioactive molecules. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand further, contributing to advancements in medicine and biotechnology.